2,2-Diethoxyacetophenone

Specification

• CAS No.: 6175-45-7
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2,2-diethoxy-1-phenylethanone
• Standard InChI: InChI=1S/C12H16O3/c1-3-14-12(15-4-2)11(13)10-8-6-5-7-9-10/h5-9,12H,3-4H2,1-2H3
• Standard InChI Key: PIZHFBODNLEQBL-UHFFFAOYSA-N
• SMILES: CCOC(C(=O)C1=CC=CC=C1)OCC
• Canonical SMILES: CCOC(C(=O)C1=CC=CC=C1)OCC

Introduction

Chemical Identity and Basic Properties

2,2-Diethoxyacetophenone, also known by its CAS number 6175-45-7, is an organic compound belonging to the acetophenone family. It serves as an important building block in organic synthesis and has gained prominence as a photoinitiator in various industrial applications.

Chemical Identifiers

The compound can be identified through several standardized chemical identifiers as detailed in the following table:

Identifier	Value
CAS Number	6175-45-7
Molecular Formula	C12H16O3
Molecular Weight	208.25-208.26 g/mol
EINECS	228-220-4
MDL Number	MFCD00009659
InChI Key	PIZHFBODNLEQBL-UHFFFAOYSA-N
PubChem CID	22555

The compound is registered in various chemical databases and regulatory systems, including the EPA Substance Registry System as "Ethanone, 2,2-diethoxy-1-phenyl- (6175-45-7)". This standardization ensures proper identification across different scientific and regulatory contexts.

Nomenclature and Synonyms

In scientific literature and commercial contexts, 2,2-Diethoxyacetophenone is known by several synonyms that reflect its chemical structure and properties:

• Phenylglyoxal Diethyl Acetal

• 2,2-diethoxy-1-phenylethan-1-one

• Ethanone, 2,2-diethoxy-1-phenyl-

• Benzoylformaldehyde Diethyl Acetal

• DEAP (though the full chemical name is preferred in scientific contexts)

• 2,2-Diethoxyacetophone

• Glyoxal, phenyl-, 2-(diethyl acetal)-

These alternative names provide different perspectives on the compound's structure and facilitate cross-referencing across various scientific databases and literature.

Physical and Chemical Properties

The physical and chemical properties of 2,2-Diethoxyacetophenone determine its behavior in various applications and influence handling, storage, and processing requirements.

Physical State and Appearance

At standard conditions, 2,2-Diethoxyacetophenone presents as a clear yellow to salmon-colored liquid. This physical form facilitates its incorporation into various formulations, particularly liquid coating systems and inks.

Key Physical Properties

The following table summarizes the essential physical properties of 2,2-Diethoxyacetophenone:

Property	Value
Physical Form	Liquid
Color	Clear yellow to salmon
Boiling Point	131-134°C at 10 mmHg
Density	1.034 g/mL at 25°C
Vapor Pressure	0.01 mm Hg at 20°C
Refractive Index	n20/D 1.499
Flash Point	>230°F
Specific Gravity	1.034
Water Solubility	0.16 g/L at 25°C

These properties are critical for formulation scientists and process engineers who need to incorporate this compound into various industrial products. The relatively low water solubility of 0.16 g/L indicates its hydrophobic nature, while the high flash point (>230°F) suggests reasonable thermal stability during processing.

Applications and Industrial Uses

2,2-Diethoxyacetophenone has established itself as an important compound in industrial processes, particularly in photopolymerization applications where its unique properties provide significant advantages.

Photoinitiator Applications

The primary application of 2,2-Diethoxyacetophenone is as a photoinitiator in UV-curable systems. Research has demonstrated its effectiveness in initiating the polymerization process when exposed to ultraviolet light, making it valuable in:

• UV-curable acrylate-based coatings

• Adhesive formulations requiring UV curing

• Specialty inks for various printing applications

The compound's ability to generate reactive species upon UV exposure drives the rapid conversion of liquid formulations into solid films, a process essential in many industrial coating operations.

Specialty Applications

2,2-Diethoxyacetophenone offers particular advantages in specific application scenarios:

• Clear acrylate-based formulations where non-yellowing properties are crucial

• Pigmented inks requiring extended shelf life and color stability

• Systems where consistent curing performance is essential

These specialized applications leverage the compound's photochemistry to achieve specific performance attributes that would be difficult to attain with alternative photoinitiators.

Research Applications

Beyond industrial uses, 2,2-Diethoxyacetophenone serves as an important reagent in organic synthesis and photochemical research. Its well-defined photochemical behavior makes it valuable in studying radical-initiated polymerization mechanisms and developing new UV-curable materials.

Parameter	Classification
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H315-H319-H335
Precautionary Statements	P261-P280a-P304+P340-P305+P351+P338-P405-P501a
Hazard Codes	Xi, Xn
Risk Statements	36/37/38-33-40
Safety Statements	23-24/25-36
WGK Germany	3
RTECS	MD3284000

The hazard statements indicate potential for skin and eye irritation (H315, H319) and respiratory irritation (H335). The German water hazard classification (WGK) of 3 suggests a high potential for water contamination, necessitating careful handling and disposal practices.

Manufacturer	Product Number	Purity	Package Size	Approximate Price (2024-2025)
Sigma-Aldrich	227102	>95%	500g	$364
TCI Chemical	D1640	>95.0%(GC)	25g	$47
TCI Chemical	D1640	>95.0%(GC)	500g	$343
Aladdin Scientific	D154587	>95.0%(GC)	500g	$661.90

Price variations reflect differences in purity specifications, packaging, and supplier positioning in the market. Most commercial grades offer purity levels of 95% or higher, which is sufficient for most industrial applications and research purposes.